Cas no 16032-86-3 (5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol
• CAS No: 16032-86-3
• Molecular Formula: C₉H₁₃NO₃
• Molecular Weight: 183.204422712326
• CID: 1094985
• PubChem ID: 54382520

5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol Properties

Names and Identifiers

• 5-(2-Aminoethyl)-3-methoxybenzene-1,2-diol
• 1,2-Benzenediol, 5-(2-aminoethyl)-3-methoxy-

• InChIKey： VAXRELHTGBYXIA-UHFFFAOYSA-N
• Inchi： 1S/C9H13NO3/c1-13-8-5-6(2-3-10)4-7(11)9(8)12/h4-5,11-12H,2-3,10H2,1H3
• SMILES： COC1C(O)=C(O)C=C(CCN)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 13

Experimental Properties

• Boiling Point: 374.6±37.0 °C(Predicted)
• Melting Point: 173-174 °C
• pka: 9.04±0.15(Predicted)
• Density: 1.248±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catecholamines and derivatives